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Compound of Interest

Compound Name: 6-Bromo-5-methylindoline

CAS No.: 162100-99-4

Cat. No.: B3040146

Get Quote

Executive Summary & Physicochemical Profiling[1]
The Challenge: 6-Bromo-5-methylindoline is a lipophilic, bicyclic weak base.[1][2][3] Users

frequently encounter "crash-out" (precipitation) when diluting DMSO stock solutions into

aqueous biological buffers.[1][2][3] This occurs because the compound exists predominantly in

its uncharged, hydrophobic state at physiological pH (7.4).[3]

The Solution: Successful formulation requires shifting the equilibrium toward a soluble state

using one of three strategies: Ionization (pH control), Cosolvent Shielding (PEG/DMSO), or

Inclusion Complexation (Cyclodextrins).[3]
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Property Value (Est.) Implication for Solubility

Core Structure Indoline (2,3-dihydroindole)
Secondary aromatic amine;

prone to oxidation.[1][2][3]

pKa (Conjugate Acid) ~4.5 – 5.0
Critical: Soluble at pH < 4;

Insoluble at pH > 6.[1][2][3]

LogP (Lipophilicity) ~3.2 – 3.8

High membrane permeability

but poor aqueous solubility.[1]

[2][3]

Molecular Weight 212.09 g/mol
Small molecule; fits well in

-Cyclodextrin cavities.[1][2][3]

Troubleshooting Guide (Q&A)
Issue 1: "My compound precipitates immediately upon
adding water to the DMSO stock."
Diagnosis: This is the "Solvent Shock" effect.[2][3] DMSO solvates the hydrophobic regions of

the molecule.[3] When water is added rapidly, the solvent power drops below the saturation

point before the molecules can disperse, causing rapid crystallization.[3]

Corrective Protocol:

Do not add water directly to DMSO stock.[1][2][3]

Intermediate Step: Dilute the DMSO stock into PEG400 (Polyethylene Glycol 400) first.[2][3]

Final Step: Add the aqueous buffer to the PEG/DMSO mixture dropwise with vortexing.

Recommended Ratio: 5% DMSO / 40% PEG400 / 55% Water (for high concentration

stocks).[1][2][3]

Issue 2: "I acidified the solution to dissolve it, but it
crashed out in the cell culture media."
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Diagnosis:pH-Dependent Reprotonation. You likely used 0.1 M HCl to form the soluble salt

(Indolinium cation).[1][2][3] However, cell culture media (pH 7.[1][2][3]4) is a strong buffer.[1][2]

[3] Upon addition, the pH shifts back to neutral, deprotonating the nitrogen.[3] The resulting

"free base" is insoluble and precipitates.[3]

Corrective Protocol:

For In Vitro Assays: You must maintain solubility at pH 7.[1][2][3]4. Acidification alone is

insufficient.[1][2][3]

Solution: Use Hydroxypropyl-

-Cyclodextrin (HP-

-CD).[1][2][3] The cyclodextrin encapsulates the hydrophobic bromine/methyl moiety,
keeping it soluble even when the pH rises to 7.[3]4. (See Advanced Protocol A).

Issue 3: "The solution turns brown/yellow after 24
hours."
Diagnosis:Oxidative Dehydrogenation. Indolines are susceptible to oxidation to form their

corresponding Indoles (which are aromatic and planar).[2][3] This is accelerated by light and

high pH.[2][3]

Corrective Protocol:

Storage: Store stock solutions at -20°C, protected from light (amber vials).

Additive: Add 0.1% Ascorbic Acid or Sodium Metabisulfite to aqueous working solutions to

act as a sacrificial antioxidant.[2][3]

Advanced Formulation Protocols
Protocol A: Cyclodextrin Complexation (The "Gold
Standard" for Bioassays)
Best for: Cell culture, Animal injections, Stability.
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Materials:

6-Bromo-5-methylindoline[1][2][3][4]

Hydroxypropyl-

-Cyclodextrin (HP-

-CD) [e.g., Kleptose® or Trappsol®][1][2]

Water (Milli-Q)[1][2]

Step-by-Step:

Prepare Vehicle: Dissolve HP-

-CD in water to create a 20% (w/v) solution.[1][2][3] Filter through a 0.22

m filter.[1][2][3]

Prepare Compound: Dissolve 6-Bromo-5-methylindoline in pure DMSO to make a 50 mM

stock.

Complexation:

Add the DMSO stock dropwise to the 20% HP-

-CD solution while vortexing vigorously.[1][2][3]

Target: Final DMSO concentration should be < 5%.[1][2][3]

Sonication: Sonicate the mixture at 40°C for 30 minutes. The solution should become clear.

Validation: Centrifuge at 10,000 x g for 5 minutes. If no pellet forms, the complex is stable.[3]

Protocol B: In Situ Salt Formation (Mesylate Salt)
Best for: Chemical synthesis intermediates or high-concentration stocks.[1][2]
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Rationale: Methanesulfonic acid (MsOH) forms stable salts with weak bases and is less volatile

than HCl.[2][3]

Step-by-Step:

Dissolve 100 mg of 6-Bromo-5-methylindoline in 2 mL of Ethanol.

Add 1.05 equivalents of Methanesulfonic Acid (MsOH) slowly.

Add 5 mL of Diethyl Ether or Hexane to induce precipitation of the salt.[2][3]

Filter the solid.[2][3] This salt will have significantly higher water solubility than the free base.

[2][3]

Visualizing the Solubility Strategy
The following diagram illustrates the decision logic for selecting the correct formulation method

based on your application.
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Figure 1: Decision Matrix for formulating 6-Bromo-5-methylindoline.[1][2][3] Green nodes

indicate successful endpoints; Red nodes indicate high-risk pathways.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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